Cas no 6324-99-8 ( )

• Product Name: &nbsp
• CAS No: 6324-99-8
• MF: C₁₈H₂₄ClNO₄
• MW: 353.84046459198
• CID: 959496
• PubChem ID: 53422163
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-2-(3,4,5-trimethoxyphenyl)ethanamine,hydrochloride
• KB-214994
• NSC31761
• NSC-31761
• DTXSID20697991
• 1-(4-Methoxyphenyl)-2-(3,4,5-trimethoxyphenyl)ethan-1-amine--hydrogen chloride (1/1)
• 6324-99-8
• 1-(4-METHOXYPHENYL)-2-(3,4,5-TRIMETHOXYPHENYL)ETHANAMINE HYDROCHLORIDE
•  

• Inchi： 1S/C18H23NO4.ClH/c1-20-14-7-5-13(6-8-14)15(19)9-12-10-16(21-2)18(23-4)17(11-12)22-3;/h5-8,10-11,15H,9,19H2,1-4H3;1H
• InChI Key： FNFJANWHMHXEQZ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C(=C(C=C(C=1)CC(C1C=CC(=CC=1)OC)N)OC)OC

Computed Properties

• Exact Mass: 317.16279
• Monoisotopic Mass: 353.139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 319
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.9A^2

Experimental Properties

• Density: 1.119
• Boiling Point: 435.1°C at 760 mmHg
• Flash Point: 219.9°C
• Refractive Index: 1.551
• PSA: 62.94
• LogP: 4.46580